Tetrakis[(S)-(+)-(1-adamantyl)-(N-phthalimido)acetato]dirhodium(II) Rh2(S-PTAD)4

• IUPAC Name: (2S)-2-(1-adamantyl)-2-(1,3-dioxoisoindol-2-yl)acetic acid;rhodium
• InChI: InChI=1S/4C20H21NO4.2Rh/c4*22-17-14-3-1-2-4-15(14)18(23)21(17)16(19(24)25)20-8-11-5-12(9-20)7-13(6-11)10-20;;/h4*1-4,11-13,16H,5-10H2,(H,24,25);;/t4*11?,12?,13?,16-,20?;;/m1111../s1
• InChI Key: PLPQGTNWMBISEW-SNLBCUCMSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)C(C(=O)O)N4C(=O)C5=CC=CC=C5C4=O.C1C2CC3CC1CC(C2)(C3)C(C(=O)O)N4C(=O)C5=CC=CC=C5C4=O.C1C2CC3CC1CC(C2)(C3)C(C(=O)O)N4C(=O)C5=CC=CC=C5C4=O.C1C2CC3CC1CC(C2)(C3)C(C(=O)O)N4C(=O)C5=CC=CC=C5C4=O.[Rh].[Rh]
• Isomeric SMILES: C1C2CC3CC1CC(C2)(C3)[C@@H](C(=O)O)N4C(=O)C5=CC=CC=C5C4=O.C1C2CC3CC1CC(C2)(C3)[C@@H](C(=O)O)N4C(=O)C5=CC=CC=C5C4=O.C1C2CC3CC1CC(C2)(C3)[C@@H](C(=O)O)N4C(=O)C5=CC=CC=C5C4=O.C1C2CC3CC1CC(C2)(C3)[C@@H](C(=O)O)N4C(=O)C5=CC=CC=C5C4=O.[Rh].[Rh]
• Molecular Formula: C80H84N4O16Rh2
• Molecular Weight: 1563.3 g/mol
• CAS RN: 909389-99-7

Description

“Tetrakis[(S)-(+)-(1-adamantyl)-(N-phthalimido)acetato]dirhodium(II) Rh2(S-PTAD)4” is a complex compound. It’s used as a catalyst in various chemical reactions.

Chemical Reactions Analysis

This compound is known to catalyze various chemical reactions. For example, it has been used in the asymmetric cycloisomerization reaction of azaenyne.

Scientific Research Applications

Synthesis and Chemical Properties
Tetrakis[(S)-(+)-(1-adamantyl)-(N-phthalimido)acetato]dirhodium(II), or Rh2(S-PTAD)4, has garnered interest in the realm of synthetic chemistry due to its potential in catalyzing various chemical reactions. Although direct studies on Rh2(S-PTAD)4 are sparse, research on related rhodium complexes and adamantyl-containing compounds provide valuable insights into the potential applications of Rh2(S-PTAD)4 in scientific research. For instance, the study on the synthesis and chemical properties of adamantylated nucleic bases and related compounds highlights the importance of adamantyl-containing heterocyclic compounds in drug development and materials science, indicating potential pathways for utilizing Rh2(S-PTAD)4 in similar contexts (Shokova & Kovalev, 2013).

Catalytic Applications
Rhodium complexes, including those structurally similar to Rh2(S-PTAD)4, have been extensively studied for their catalytic properties, especially in hydroformylation reactions and other transformations relevant to organic synthesis. The application of rhodium(I) complexes with N-heterocyclic carbenes (Rh–NHC) in catalysis, for example, points towards the potential of Rh2(S-PTAD)4 in facilitating organic transformations, given its structural complexity and potential for creating unique reaction environments (Gil & Trzeciak, 2011).

Environmental and Materials Science
Beyond synthetic chemistry, rhodium complexes have been explored for their utility in environmental applications and materials science. The review on noble metal-based catalysts for formaldehyde oxidation at room temperature, for instance, underscores the relevance of rhodium in developing catalysts for air purification technologies. This suggests that Rh2(S-PTAD)4 could find applications in environmental catalysis or in the development of new materials with unique electronic or optical properties (Guo et al., 2019).

Mechanism of Action

Target of Action

The primary target of Tetrakis[(S)-(+)-(1-adamantyl)-(N-phthalimido)acetato]dirhodium(II) Rh2(S-PTAD)4 is the catalysis of carbenoid reactions . This compound, derived from adamantylglycine, is a very effective chiral catalyst .

Mode of Action

Rh2(S-PTAD)4 interacts with its targets through a dirhodium(II)-catalyzed asymmetric cycloisomerization reaction . This interaction results in high asymmetric induction .

Biochemical Pathways

The compound affects the cycloisomerization of azaenyne . This reaction is highly challenging due to its inherent strong background reaction leading to racemate formation and the high capability of coordination of the nitrogen atom resulting in catalyst deactivation .

Result of Action

The action of Rh2(S-PTAD)4 results in the preparation of centrally chiral isoindazole derivatives . High asymmetric induction was obtained in Rh2(S-PTAD)4-catalyzed intramolecular C−H insertion (94% ee), intermolecular cyclopropanation (99% ee), and intermolecular C−H insertion (92% ee) .

Action Environment

The action, efficacy, and stability of Rh2(S-PTAD)4 can be influenced by environmental factors such as the solvent used. For instance, in tested solvents, DCE proved to be the optimal one .

Safety and Hazards

As with any chemical compound, handling “Tetrakis[(S)-(+)-(1-adamantyl)-(N-phthalimido)acetato]dirhodium(II) Rh2(S-PTAD)4” requires appropriate safety measures. It’s important to use personal protective equipment and follow safety guidelines.

Future Directions

The use of such compounds as catalysts in chemical reactions has significant potential for future research. Their ability to catalyze various reactions opens up new possibilities for the synthesis of complex molecules.